Cas no 62935-20-0 (Propanoic acid, 3,3,3-trifluoro-2-(trifluoromethyl)-, 2-methylpropyl ester)

• Product Name: Propanoic acid, 3,3,3-trifluoro-2-(trifluoromethyl)-, 2-methylpropyl ester
• CAS No: 62935-20-0
• MF: C₈H₁₀F₆O₂
• MW: 252.154223918915
• CID: 428641
• PubChem ID: 2748421
• Update Time: 2025-04-19

Propanoic acid, 3,3,3-trifluoro-2-(trifluoromethyl)-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3,3,3-trifluoro-2-(trifluoromethyl)-, 2-methylpropyl ester
• 62935-20-0
• DTXSID70372726
• 2-methylpropyl 3,3,3-trifluoro-2-(trifluoromethyl)propanoate

• Inchi： 1S/C8H10F6O2/c1-4(2)3-16-6(15)5(7(9,10)11)8(12,13)14/h4-5H,3H2,1-2H3
• InChI Key： BPBMESDFXYWYOV-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C(=O)OCC(C)C)(F)F

Computed Properties

• Exact Mass: 252.0585
• Monoisotopic Mass: 252.05849853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters